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Compound of Interest

Compound Name: C24:1-Dihydro-ceramide

Cat. No.: B1234962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core enzymes involved in the metabolism

of C24:1-dihydroceramide, a key intermediate in the synthesis of very-long-chain sphingolipids.

Understanding the function and regulation of these enzymes is critical for research into the

roles of specific sphingolipid species in health and disease, and for the development of novel

therapeutics targeting these pathways.

Core Enzymes and Metabolic Pathways
The metabolism of C24:1-dihydroceramide is primarily governed by two key enzymes:

Ceramide Synthase 2 (CerS2) for its synthesis, and Dihydroceramide Desaturase 1 (DEGS1)

for its conversion to C24:1-ceramide.

Synthesis of C24:1-Dihydroceramide:

C24:1-dihydroceramide is synthesized in the endoplasmic reticulum through the N-acylation of

a sphinganine backbone with a nervonoyl-CoA (C24:1-CoA). This reaction is catalyzed by

Ceramide Synthase 2 (CerS2). CerS2 exhibits a high degree of specificity for very-long-chain

fatty acyl-CoAs, particularly those with 22 to 24 carbon atoms.[1][2][3][4][5][6]

Conversion to C24:1-Ceramide:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1234962?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10877707/
https://pubmed.ncbi.nlm.nih.gov/23591958/
https://pubmed.ncbi.nlm.nih.gov/18165233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12269495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3653891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2856296/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Following its synthesis, C24:1-dihydroceramide is desaturated by Dihydroceramide Desaturase

1 (DEGS1), also located in the endoplasmic reticulum.[7][8] This enzyme introduces a critical

double bond at the 4,5-position of the sphinganine backbone, converting C24:1-

dihydroceramide into C24:1-ceramide.[7][8] This final step is crucial for the formation of the

bioactive lipid, ceramide.

Degradation Pathway:

While C24:1-dihydroceramide itself is primarily a metabolic intermediate, its product, C24:1-

ceramide, can be further metabolized. Ceramides can be broken down by ceramidases to yield

sphingosine and a fatty acid. This sphingosine can then be recycled through the salvage

pathway to reform ceramides or be phosphorylated to the signaling molecule sphingosine-1-

phosphate (S1P).

Below is a diagram illustrating the core metabolic pathway involving C24:1-dihydroceramide.
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Start

Prepare cell or tissue homogenates

Incubate homogenates with
NBD-sphinganine and C24:1-CoA

Stop reaction with
chloroform/methanol

Perform Bligh-Dyer lipid extraction

Separate lipids by TLC

Quantify fluorescent product
(NBD-C24:1-dihydroceramide)

End
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Start

Prepare rat liver microsomes

Incubate microsomes with substrate and NADH

Prepare tritiated dihydroceramide substrate

Separate tritiated water from substrate
using a C18 column

Quantify radioactivity in the eluate
(scintillation counting)

End
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Start

Sample homogenization and protein precipitation

Lipid extraction (e.g., Bligh-Dyer)

Chromatographic separation
(e.g., C18 reverse-phase)

Mass spectrometric detection
(e.g., MRM mode)

Data analysis and quantification

End
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Cellular Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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